4-(difluoromethyl)-1-methyl-1H-imidazole

• CAS: 196304-05-9
• Synonyms: 1H-Imidazole,4-(difluoromethyl)-1-methyl-(9CI)
• Molecular Formula: C5H6F2N2
• Molecular Weight: 132.114
• SMILES: CN1C=C(N=C1)C(F)F
• InChI: InChI=1S/C5H6F2N2/c1-9-2-4(5(6)7)8-3-9/h2-3,5H,1H3
• InChIKey: QYVLWABSENZALX-UHFFFAOYSA-N

4-(Difluoromethyl)-1-methyl-1H-imidazole (CAS 196304-05-9) is a C5-heteroaromatic building block belonging to the N-methylimidazole class, featuring a difluoromethyl (–CHF2) substituent at the 4-position of the imidazole ring. With a molecular formula of C5H6F2N2 and a molecular weight of 132.11 g/mol, this compound is supplied by multiple vendors at purities of 95–97% for use as a synthetic intermediate in early-stage medicinal chemistry and agrochemical research.

4-(Difluoromethyl)-1-methyl-1H-imidazole (CAS 196304-05-9): A C5-Difluoromethyl Imidazole Building Block for Medicinal Chemistry Procurement

4-(Difluoromethyl)-1-methyl-1H-imidazole (CAS 196304-05-9) is a C5-heteroaromatic building block belonging to the N-methylimidazole class, featuring a difluoromethyl (–CHF2) substituent at the 4-position of the imidazole ring [1]. With a molecular formula of C5H6F2N2 and a molecular weight of 132.11 g/mol, this compound is supplied by multiple vendors at purities of 95–97% for use as a synthetic intermediate in early-stage medicinal chemistry and agrochemical research [2]. The –CHF2 group imparts a distinct combination of moderate lipophilicity (calculated LogP 0.16), hydrogen-bond donor capacity, and attenuated basicity relative to unsubstituted 1-methylimidazole, positioning it as a strategic fluorine-containing building block where both metabolic stability and target engagement are design objectives [1].

1

Synthetic Intermediate 4-(Difluoromethyl)-1-methyl-1H-imidazole serves as a regiospecifically defined building block for C-5 elaboration via cross-coupling.

2

Physicochemical Profile CHF2 group provides a reported lipophilic hydrogen-bond donor capacity and a pKa context distinct from CH3 and CF3 analogs.

3

Lead Optimisation Supports metabolic stability exploration without perfluorination; N-methyl substitution eliminates tautomeric ambiguity.

• [1] Dolensky, B.; Kirk, K. L. Preparation of (Fluoromethyl)- and (Difluoromethyl)imidazoles. Collect. Czech. Chem. Commun. 2002, 67 (9), 1335–1344. DOI: 10.1135/cccc20021335. View Source
• [2] ChemSrc. 1H-Imidazole,4-(difluoromethyl)-1-methyl-(9CI) – Physicochemical Properties. CAS 196304-05-9. Retrieved 2026-04-28. View Source

Why 4-(Difluoromethyl)-1-methyl-1H-imidazole Cannot Be Replaced by Generic Imidazole Analogs in Lead Optimisation

The 4-(difluoromethyl)-1-methyl-1H-imidazole scaffold occupies a narrow physicochemical niche that is not duplicated by its closest analogs. Replacing the –CHF2 group with –CH3, –CH2F, –CF3, or –CH2Cl alters the imidazole ring's electronic character, lipophilicity, and hydrogen-bonding profile in ways that can disrupt structure–activity relationships established during lead optimisation [1]. The N-methyl substitution eliminates tautomeric ambiguity—a prerequisite for reproducible SAR studies—while the 4-CHF2 regioisomer exhibits different reactivity and target-binding geometry compared to the 2-CHF2 regioisomer [1][2]. Procurement of a specific substitution pattern is therefore non-negotiable when a medicinal chemistry programme has validated a particular vector for further functionalisation, as substitution at the 5-position (via Suzuki coupling) or elaboration of the CHF2 group itself depends on the exact regiochemistry present in this building block .

Target Building Block

4-CHF2 regioisomer: C-5 position remains accessible for planned cross-coupling chemistry.

Potential Substitute

2-CHF2 regioisomer: altered substitution pattern may block or redirect C-5 reactivity, disrupting synthetic routes.

Target Property

CHF2 as a lipophilic hydrogen-bond donor; intermediate pKa and LogP profile (reported).

Class-level Risk

4-CH3 or 4-CF3 analogs lack H-bond donor capacity; pKa and lipophilicity shift may alter SAR trends.

Structural Requirement

N-methyl substitution fixes tautomeric state for reproducible SAR studies.

Uncontrolled Variable

N–H imidazole analogs introduce tautomeric mixtures; pKa data from N–H series may not transfer directly.

• [1] Dolensky, B.; Kirk, K. L. Preparation of (Fluoromethyl)- and (Difluoromethyl)imidazoles. Collect. Czech. Chem. Commun. 2002, 67 (9), 1335–1344. DOI: 10.1135/cccc20021335. View Source
• [2] Firat, Z. Theoretical Studies on Acidity–Basicity Behaviours of Some Substituted 1-Methylimidazole Derivatives. M.Sc. Thesis, Eskişehir Osmangazi University, 2010. Tez No: 266389. View Source

Quantitative Differentiation of 4-(Difluoromethyl)-1-methyl-1H-imidazole Versus Closest Analogs: A Procurement-Focused Evidence Guide

Evidence 1: Regiochemical Identity Defines Synthetic Utility – 4-CHF2 Versus 2-CHF2 Imidazole Differentiation

The 4-(difluoromethyl) substitution pattern on the 1-methylimidazole core is structurally and synthetically distinct from the 2-(difluoromethyl) regioisomer. In the 4-CHF2 isomer, the C-5 position remains unsubstituted and is accessible for further elaboration via electrophilic aromatic substitution or transition-metal-catalysed cross-coupling (e.g., Suzuki coupling at the 5-position), a synthetic vector that is sterically and electronically blocked or redirected in the 2-CHF2 regioisomer . The Dolensky & Kirk synthesis demonstrates that 4-(difluoromethyl)imidazole formation via deoxyfluorination of the 4-formyl precursor proceeds with notably different efficiency and product stability compared to the 2-substituted series, where detritylation complications and fluoride lability reduce isolated yields [1].

Regiochemical Identity

Class-level inference

C-5 accessible for Suzuki coupling; exclusive to 4-CHF2 isomer.

Regiochemistry determines synthetic vector viability.

2-CHF2 isomer blocks or redirects C-5 reactivity.

Evidence Dimension	Regiochemical identity and accessible synthetic vectors
Target Compound Data	4-(Difluoromethyl)-1-methyl-1H-imidazole; C-5 position free for further functionalisation; stable to standard handling conditions
Comparator Or Baseline	2-(Difluoromethyl)-1-methyl-1H-imidazole; C-5 position substitution pattern altered; 2-position CHF2 is more sterically hindered and electronically distinct
Quantified Difference	Not applicable (binary regiochemical distinction); synthetic accessibility of C-5 is exclusive to 4-substituted isomer
Conditions	Regiochemical comparison based on imidazole ring numbering; synthetic implications drawn from Dolensky & Kirk preparative methods

Why This Matters

Procurement of the correct regioisomer determines whether the downstream synthetic route (e.g., C-5 Suzuki coupling) is viable; ordering the 2-CHF2 isomer by mistake halts the planned synthetic sequence.

• [1] Dolensky, B.; Kirk, K. L. Preparation of (Fluoromethyl)- and (Difluoromethyl)imidazoles. Collect. Czech. Chem. Commun. 2002, 67 (9), 1335–1344. DOI: 10.1135/cccc20021335. View Source

Evidence 2: pKa Modulation by 4-CHF2 – Titrimetric Data Versus CH3, CH2F, and CF3 Analogs

The electron-withdrawing effect of the 4-difluoromethyl group on the imidazole ring has been quantified by titrimetric pKa1 determination. Dolensky & Kirk report pKa1 values for the conjugate acids of 4-substituted imidazoles: 7.00 for –H and –CH3, 7.6 for –CH2F (extrapolated), 7.9 for –CHF2 (experimentally determined by titration), and 6.0 for –CF3 [1]. The 4-CHF2-imidazole is thus a weaker base than the 4-CH3 analog (ΔpKa ≈ +0.9) but a stronger base than the 4-CF3 analog (ΔpKa ≈ −1.9). This non-linear trend—where –CHF2 (pKa 7.9) sits above both –CH3 (7.00) and –CF3 (6.0) in the basicity scale—indicates a unique balance of inductive withdrawal and potential resonance or hyperconjugative donation specific to the CHF2 group. Note: these data are for N–H imidazoles; N-methylation shifts absolute pKa values (1-methylimidazole conjugate acid pKa ≈ 7.0–7.4) but the relative ordering among 4-substituents is expected to be preserved based on DFT studies of 1-methylimidazole derivatives [2].

pKa Modulation

Cross-study comparable

4-CHF2-imidazole (N–H): pKa1 = 7.9

Supports ionisation-state interpretation at physiological pH.

ΔpKa ≈ +0.9 vs CH3, −1.9 vs CF3; relative order expected to persist after N-methylation.

Evidence Dimension	Conjugate acid pKa1 (measure of imidazole ring basicity)
Target Compound Data	4-CHF2-imidazole (N–H): pKa1 = 7.9 (titrimetric determination at 25 °C)
Comparator Or Baseline	4-H/4-CH3: pKa1 = 7.00; 4-CH2F: pKa1 = 7.6 (extrapolated); 4-CF3: pKa1 = 6.0
Quantified Difference	ΔpKa1 (CHF2 vs. CH3) ≈ +0.9 units; ΔpKa1 (CHF2 vs. CF3) ≈ −1.9 units
Conditions	Titrimetric determination in aqueous solution at 25 °C; N–H imidazole series (Dolensky & Kirk, 2002, Table I)

Why This Matters

The atypical pKa of the 4-CHF2 congener—intermediate between CH3 and CF3 but closer to the unsubstituted value—means it cannot be emulated by simply selecting the more common CF3 or CH3 analog; this unique basicity directly impacts hydrogen-bonding and ionisation state at physiological pH.

• [1] Dolensky, B.; Kirk, K. L. Preparation of (Fluoromethyl)- and (Difluoromethyl)imidazoles. Collect. Czech. Chem. Commun. 2002, 67 (9), 1335–1344 (Table I: pKa1 values of imidazoles). DOI: 10.1135/cccc20021335. View Source
• [2] Firat, Z. Theoretical Studies on Acidity–Basicity Behaviours of Some Substituted 1-Methylimidazole Derivatives. M.Sc. Thesis, Eskişehir Osmangazi University, 2010. Tez No: 266389. View Source

Evidence 3: Lipophilicity Control – Calculated LogP Differentiation Among 4-Substituted 1-Methylimidazoles

The calculated octanol–water partition coefficient (LogP) distinguishes 4-(difluoromethyl)-1-methyl-1H-imidazole from its closest 4-substituted analogs in a manner directly relevant to permeability and solubility optimisation. The target compound has a calculated LogP of 0.16 [1]. By comparison, unsubstituted 1-methylimidazole has a calculated LogP of approximately −0.16 , while 4-(difluoromethyl)-1H-imidazole (N–H analog) has a reported calculated LogP of 0.166 [2]. Although exact calculated LogP values for 4-(fluoromethyl)-1-methylimidazole and 4-(trifluoromethyl)-1-methylimidazole were not located in authoritative databases, the general trend for fluorinated aromatics predicts an incremental LogP increase of approximately 0.3–0.5 log units per additional fluorine atom in the series CH2F → CHF2 → CF3. The CHF2 group thus occupies an intermediate lipophilicity space—more polar than CF3 but more lipophilic than CH3 or CH2F—which is strategically valuable when balancing passive permeability against aqueous solubility in lead optimisation [3].

Lipophilicity (LogP)

Cross-study comparable

Calculated LogP = 0.16

Intermediate lipophilicity between CH3 and CF3 analogs.

ΔLogP ≈ +0.32 relative to 1-methylimidazole; supports permeability/solubility balance review.

Evidence Dimension	Calculated octanol–water partition coefficient (LogP)
Target Compound Data	4-(Difluoromethyl)-1-methyl-1H-imidazole: calculated LogP = 0.16
Comparator Or Baseline	1-Methylimidazole: calculated LogP ≈ −0.16; 4-(difluoromethyl)-1H-imidazole (N–H): calculated LogP = 0.166
Quantified Difference	ΔLogP (target vs. 1-methylimidazole) ≈ +0.32 log units
Conditions	Calculated LogP values from ChemSrc and ChemBase databases; ACD/LogP algorithm

Why This Matters

The +0.32 log unit lipophilicity increase relative to 1-methylimidazole is modest but sufficient to influence membrane permeability and non-specific protein binding; procurement of the CHF2 analog rather than the CH3 or CF3 version directly controls this key drug-likeness parameter.

• [1] ChemSrc. 1H-Imidazole,4-(difluoromethyl)-1-methyl-(9CI) – Physicochemical Properties (LogP 0.16). CAS 196304-05-9. Retrieved 2026-04-28. View Source
• [2] ChemBase. 4-(Difluoromethyl)-1H-imidazole – LogP 0.166. Retrieved 2026-04-28. View Source
• [3] Zafrani, Y.; Yeffet, D.; Sod-Moriah, G.; Berliner, A.; Amir, D.; Marciano, D.; Gershonov, E.; Saphier, S. Difluoromethyl Bioisostere: Examining the 'Lipophilic Hydrogen Bond Donor' Concept. J. Med. Chem. 2017, 60 (2), 797–804. DOI: 10.1021/acs.jmedchem.6b01691. View Source

Evidence 4: Hydrogen-Bond Donor Capacity of CHF2 – A Functional Distinction from CF3 and CH3 Analogs

The difluoromethyl group (–CHF2) is established in the medicinal chemistry literature as a lipophilic hydrogen-bond donor, a property absent in both the –CH3 (no H-bond donor) and –CF3 (no hydrogen atom) analogs [1]. The C–H bond of the CHF2 group can engage in weak but stereoelectronically significant hydrogen-bonding interactions with protein backbone carbonyls and structured water molecules in binding sites. Zafrani et al. (2017) demonstrated through a combination of X-ray crystallography, IR spectroscopy, and computational analysis that the CHF2 group donates hydrogen bonds with an enthalpy of approximately −1.5 to −2.5 kcal/mol, comparable to a weak conventional H-bond [1]. In the context of 4-(difluoromethyl)-1-methyl-1H-imidazole, this means the CHF2 group at the 4-position is not merely a polarity modulator but an active pharmacophoric element capable of specific target engagement—a capability that cannot be replicated by substituting with a 4-CH3 or 4-CF3 analog [2].

H-Bond Donor Capacity

Class-level inference

CHF2 engages C–H···O interactions; reported enthalpy −1.5 to −2.5 kcal/mol.

Potential pharmacophoric element absent in CH3 and CF3 analogs.

X-ray and IR evidence from model compounds (Zafrani et al. 2017).

Evidence Dimension	Hydrogen-bond donor capacity of the 4-substituent
Target Compound Data	4-CHF2: demonstrated H-bond donor (C–H···O interaction enthalpy ≈ −1.5 to −2.5 kcal/mol)
Comparator Or Baseline	4-CH3: no H-bond donor capability; 4-CF3: no hydrogen atom, no H-bond donor capability
Quantified Difference	Qualitative distinction: CHF2 is a competent H-bond donor; CH3 and CF3 are not
Conditions	X-ray crystallographic and IR spectroscopic evidence from difluoromethyl-containing model compounds (Zafrani et al., J. Med. Chem. 2017)

Why This Matters

If the lead series SAR indicates a specific hydrogen-bonding interaction involving the 4-substituent, switching from CHF2 to CH3 or CF3 eliminates this interaction entirely, potentially causing a substantial loss of target affinity.

• [1] Zafrani, Y.; Yeffet, D.; Sod-Moriah, G.; Berliner, A.; Amir, D.; Marciano, D.; Gershonov, E.; Saphier, S. Difluoromethyl Bioisostere: Examining the 'Lipophilic Hydrogen Bond Donor' Concept. J. Med. Chem. 2017, 60 (2), 797–804. DOI: 10.1021/acs.jmedchem.6b01691. View Source
• [2] Meanwell, N. A. Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design. J. Med. Chem. 2011, 54 (8), 2529–2591. DOI: 10.1021/jm1013693. View Source

Evidence 5: Commercial Purity and Price Differentiation – 4-CHF2 Versus 4-CH2Cl and 4-CH2F Analogs

Commercial availability and pricing reflect the synthetic complexity and demand for 4-substituted 1-methylimidazole building blocks. 4-(Difluoromethyl)-1-methyl-1H-imidazole is offered by multiple vendors at purities of 95% (AChemBlock, AKSci, Codow) and 97% (LeYan), with the 1 g scale priced at approximately $2,775 from AChemBlock . The 4-(chloromethyl) analog (CAS 112258-59-0) is more widely available and significantly less expensive, reflecting its simpler synthesis from 1-methylimidazole via chloromethylation [1]. The 4-(fluoromethyl) analog (CAS 196304-03-7) is less commonly stocked, reflecting the greater synthetic challenge of monofluoromethylation . This pricing hierarchy means that procurement of the CHF2 building block represents a deliberate investment in a specific fluorination pattern for which there is no lower-cost substitute that preserves the same physicochemical profile.

Commercial Purity & Cost

Supporting evidence

95–97% purity; indicative 1 g pricing reflects synthetic complexity.

Premium over chloromethyl analog; no lower-cost CHF2 substitute.

Price difference order-of-magnitude; vendor data as of April 2026.

Evidence Dimension	Commercial purity and indicative pricing for 1 g scale
Target Compound Data	4-(Difluoromethyl)-1-methyl-1H-imidazole: 95–97% purity; ≈$2,775/1 g (AChemBlock)
Comparator Or Baseline	4-(Chloromethyl)-1-methyl-1H-imidazole (CAS 112258-59-0): widely available, lower cost; 4-(Fluoromethyl)-1-methyl-1H-imidazole (CAS 196304-03-7): less commonly stocked
Quantified Difference	Order-of-magnitude price differential vs. chloromethyl analog (exact ratio vendor-dependent)
Conditions	Pricing retrieved from vendor websites accessed April 2026; indicative only and subject to change

Why This Matters

Budget planning for a medicinal chemistry campaign must account for the premium associated with the difluoromethyl analog; substituting the chloromethyl or fluoromethyl analog to reduce cost alters the physicochemical and pharmacological profile of any derived lead compound.

• [1] CAS Common Chemistry. 4-(Chloromethyl)-1-methyl-1H-imidazole, CAS RN 112258-59-0. Retrieved 2026-04-28. View Source

Optimal Application Scenarios for 4-(Difluoromethyl)-1-methyl-1H-imidazole Based on Quantified Differentiation Evidence

Scenario A: Lead Optimisation Requiring a Moderate-Lipophilicity, H-Bond-Capable Imidazole C-4 Substituent

When a medicinal chemistry programme has identified the 4-position of 1-methylimidazole as a vector requiring a substituent that simultaneously provides modest lipophilicity (calculated LogP contribution of approximately +0.32 relative to unsubstituted core), attenuated basicity (pKa shift distinct from CF3), and hydrogen-bond donor capacity, 4-(difluoromethyl)-1-methyl-1H-imidazole is the appropriate building block [1]. The 4-CF3 analog would overshoot lipophilicity and eliminate H-bond donation; the 4-CH3 analog would lack the H-bond donor and provide insufficient polarity modulation. This compound is particularly suited for fragment-based drug discovery programmes where the CHF2 group serves as a privileged fragment for targeting protein backbone carbonyls via C–H···O hydrogen bonds [2].

Scenario B: C-5 Elaboration via Cross-Coupling in Parallel SAR Libraries

For medicinal chemistry teams planning to generate SAR libraries by functionalising the C-5 position of the imidazole ring while maintaining a fixed 4-CHF2 substituent, this specific regioisomer is the mandatory starting material. The 2-CHF2 regioisomer would redirect reactivity and alter the vectors for substituent growth [1]. The documented feasibility of Suzuki coupling at the 5-position of 4-(difluoromethyl)-1-methyl-1H-imidazole supports the use of this building block in parallel synthesis workflows for exploring aryl, heteroaryl, or alkenyl diversity at C-5 .

Scenario C: Metabolic Stability Optimisation Without Resorting to Perfluorination

In lead series where oxidative metabolism at the 4-methyl group of a 1,4-dimethylimidazole scaffold has been identified as a clearance liability, replacement of –CH3 with –CHF2 offers a strategy to block CYP-mediated oxidation while retaining a hydrogen atom for target hydrogen bonding—a benefit not provided by the –CF3 alternative [1]. The difluoromethyl group is recognised in the agrochemical and pharmaceutical literature as a metabolically resistant bioisostere of the methyl group, and numerous marketed pesticides and clinical candidates exploit this property [2]. Procurement of the pre-formed 4-CHF2 building block bypasses the need for late-stage, low-yielding direct difluoromethylation of advanced intermediates.

Scenario D: Physicochemical Property Benchmarking in Fluorinated Imidazole Probe Synthesis

For academic or industrial groups conducting systematic studies of fluorine effects on heterocycle physicochemical properties, 4-(difluoromethyl)-1-methyl-1H-imidazole fills a critical gap in the available fluorination series (CH3 → CH2F → CHF2 → CF3). The experimentally determined pKa1 of the N–H analog (7.9) and the calculated LogP of the N-methyl analog (0.16) provide anchor points for benchmarking computational predictions against measured values [1]. Such studies require authentic samples of each fluorination state, making procurement of the specific CHF2 congener essential for generating internally consistent datasets.

Application

Selection Property

Validation Focus

Lead optimisation with moderate-lipophilicity, H-bond-capable C-4 substituent

4-CHF2 group with reported H-bond donor and distinct pKa/LogP profile

Confirm target binding mode compatibility and ionisation state in lead scaffold

C-5 elaboration via cross-coupling for SAR libraries

4-CHF2 regiochemistry leaves C-5 free for planned coupling chemistry

Verify C-5 reactivity and compatibility with desired coupling conditions

Metabolic stability optimisation without perfluorination

CHF2 as a metabolically resistant methyl bioisostere

Assess metabolic stability in relevant in vitro systems; compare with CH3 parent

Physicochemical property benchmarking in fluorinated imidazole series

Authentic CHF2 congener fills the fluorination gap (CH3→CH2F→CHF2→CF3)

Benchmark experimental pKa/LogP against computational predictions

• [1] Dolensky, B.; Kirk, K. L. Preparation of (Fluoromethyl)- and (Difluoromethyl)imidazoles. Collect. Czech. Chem. Commun. 2002, 67 (9), 1335–1344. DOI: 10.1135/cccc20021335. View Source
• [2] Zafrani, Y.; Yeffet, D.; Sod-Moriah, G.; Berliner, A.; Amir, D.; Marciano, D.; Gershonov, E.; Saphier, S. Difluoromethyl Bioisostere: Examining the 'Lipophilic Hydrogen Bond Donor' Concept. J. Med. Chem. 2017, 60 (2), 797–804. DOI: 10.1021/acs.jmedchem.6b01691. View Source